![molecular formula C15H7N5O B3610114 4-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)phthalonitrile](/img/structure/B3610114.png)
4-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)phthalonitrile
Overview
Description
4-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)phthalonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a heterocyclic organic compound with the molecular formula C16H7N5O2. In
Mechanism of Action
The mechanism of action of 4-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)phthalonitrile is not fully understood. However, it is believed to inhibit the activity of enzymes involved in cell proliferation and induce apoptosis in cancer cells. It also alters the expression of genes involved in cell cycle regulation, leading to cell cycle arrest.
Biochemical and Physiological Effects:
In vitro studies have shown that this compound inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It also induces apoptosis in these cells by activating caspase enzymes. In vivo studies have shown that it inhibits tumor growth in animal models. However, further studies are required to determine its safety and efficacy in humans.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)phthalonitrile is its potential as an anticancer agent. It has shown promising results in inhibiting the growth of various cancer cell lines. However, its use in humans is limited by its toxicity and lack of specificity. It also has limitations in terms of its solubility and stability, which can affect its efficacy.
Future Directions
There are several potential future directions for research on 4-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)phthalonitrile. One direction is to explore its potential as a plant growth regulator in agriculture. Another direction is to investigate its use as a precursor for the synthesis of novel materials with unique properties. In medicine, further studies are required to determine its safety and efficacy in humans and to develop more specific and less toxic derivatives. Overall, this compound shows great potential for various applications and warrants further research.
Scientific Research Applications
4-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)phthalonitrile has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, it has shown promising results as an anticancer agent. It inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In agriculture, it has been used as a plant growth regulator, enhancing the growth and yield of crops. In material science, it has been used as a precursor for the synthesis of novel materials with unique properties.
properties
IUPAC Name |
4-(4-oxo-1,2,3-benzotriazin-3-yl)benzene-1,2-dicarbonitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H7N5O/c16-8-10-5-6-12(7-11(10)9-17)20-15(21)13-3-1-2-4-14(13)18-19-20/h1-7H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRNUYMJIADBLAU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(N=N2)C3=CC(=C(C=C3)C#N)C#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H7N5O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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